Cas no 489406-95-3 (4-Chloro-1-methyl-1H-pyrazole-3-carboxylic acid cyclopentylamide)

• Product Name: 4-Chloro-1-methyl-1H-pyrazole-3-carboxylic acid cyclopentylamide
• CAS No: 489406-95-3
• MF: C₁₀H₁₄ClN₃O
• MW: 227.690660953522
• CID: 3091328
• PubChem ID: 891856
• Update Time: 2025-06-23

4-Chloro-1-methyl-1H-pyrazole-3-carboxylic acid cyclopentylamide Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-1-methyl-1H-pyrazole-3-carboxylic acid cyclopentylamide
• ChemDiv2_004906
• 489406-95-3
• IDI1_003621
• HMS2238K06
• SMR000092104
• HMS1382O22
• 4-chloro-N-cyclopentyl-1-methylpyrazole-3-carboxamide
• 4-chloro-N-cyclopentyl-1-methyl-1H-pyrazole-3-carboxamide
• HMS3366P11
• 4-CHLORO-N~3~-CYCLOPENTYL-1-METHYL-1H-PYRAZOLE-3-CARBOXAMIDE
• 4-Chloro-N-cyclopentyl-1-methyl-pyraZole-3-carboxamide
• EN300-6702907
• AKOS003745145
• JHP
• SDCCGMLS-0012207.P002
• CCG-24862
• MLS000114804
• CHEMBL1360349
• CS-0257344
• F93664

• Inchi： 1S/C10H14ClN3O/c1-14-6-8(11)9(13-14)10(15)12-7-4-2-3-5-7/h6-7H,2-5H2,1H3,(H,12,15)
• InChI Key： AEWMHZKRUKXXFH-UHFFFAOYSA-N
• SMILES： ClC1=CN(C)N=C1C(NC1CCCC1)=O

Computed Properties

• Exact Mass: 227.0825398Da
• Monoisotopic Mass: 227.0825398Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 4-Chloro-1-methyl-1H-pyrazole-3-carboxylic acid cyclopentylamide

Introduction to 4-Chloro-1-methyl-1H-pyrazole-3-carboxylic acid cyclopentylamide (CAS No. 489406-95-3)

4-Chloro-1-methyl-1H-pyrazole-3-carboxylic acid cyclopentylamide, identified by its CAS number 489406-95-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the pyrazole class, which is well-documented for its diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a chloro substituent, a methyl group, and a cyclopentylamide moiety, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for further derivatization and exploration.

The 4-chloro group at the 1-position of the pyrazole ring introduces electrophilicity, which can be exploited in various synthetic pathways, including nucleophilic substitution reactions. This feature is particularly useful in medicinal chemistry for constructing more complex molecules with tailored biological activities. Additionally, the 1-methyl group at the same position enhances the stability of the pyrazole core, providing a robust framework for further functionalization. The 3-carboxylic acid cyclopentylamide moiety adds another layer of complexity, introducing both acidic and amide functionalities that can interact with biological targets in multiple ways.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds due to their prevalence in bioactive molecules. Pyrazole derivatives, in particular, have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The compound 4-Chloro-1-methyl-1H-pyrazole-3-carboxylic acid cyclopentylamide (CAS No. 489406-95-3) represents a promising candidate for further investigation in these areas. Its unique structural motifs suggest potential interactions with enzymes and receptors involved in disease pathways, making it an attractive starting point for structure-activity relationship (SAR) studies.

In the context of modern pharmaceutical research, computational modeling and high-throughput screening have become indispensable tools for identifying lead compounds. The structural features of 4-Chloro-1-methyl-1H-pyrazole-3-carboxylic acid cyclopentylamide make it an excellent candidate for virtual screening against large databases of biological targets. The presence of both hydrophobic and polar functional groups allows for favorable interactions with various binding pockets in proteins and nucleic acids. This versatility is particularly valuable in the quest to develop novel therapeutics with improved efficacy and reduced side effects.

The synthesis of 4-Chloro-1-methyl-1H-pyrazole-3-carboxylic acid cyclopentylamide involves multi-step organic transformations that highlight the ingenuity of synthetic chemists. Key steps typically include halogenation reactions to introduce the chloro substituent, followed by carboxylation to incorporate the carboxylic acid functionality. The final step often involves amide bond formation with a cyclopentyl amine derivative, which requires precise control over reaction conditions to ensure high yield and purity. Advances in catalytic methods have further refined these processes, enabling more efficient and sustainable synthesis routes.

The biological evaluation of 4-Chloro-1-methyl-1H-pyrazole-3-carboxylic acid cyclopentylamide has revealed intriguing preliminary results that warrant further exploration. In vitro studies have demonstrated modest activity against certain bacterial strains, suggesting potential applications in antimicrobial therapy. Additionally, preliminary data indicate interactions with enzymes involved in inflammation pathways, which could make this compound relevant for treating chronic inflammatory diseases. These findings underscore the importance of thorough characterization and optimization to fully harness its therapeutic potential.

One of the most exciting aspects of working with compounds like 4-Chloro-1-methyl-1H-pyrazole-3-carboxylic acid cyclopentylamide is the opportunity to explore structure-based drug design principles. By leveraging crystallographic data or computational models, researchers can gain insights into how this molecule interacts with its targets at a molecular level. This information can then be used to modify specific functional groups or introduce new ones to enhance binding affinity and selectivity. Such rational design approaches are increasingly becoming standard practice in drug discovery pipelines.

The regulatory landscape for novel pharmaceutical compounds also plays a crucial role in determining their development trajectory. Ensuring compliance with safety and efficacy standards requires rigorous testing across multiple phases of clinical trials. While 4-Chloro-1-methyl-1H-pyrazole-3-carboxylic acid cyclopentylamide has shown promise in preclinical studies, it will need to undergo extensive validation before reaching clinical use. Collaborative efforts between academic researchers and industry partners are essential to navigate these challenges effectively.

Looking ahead, the future prospects for 4-Chloro-1-methyl-1H-pyrazole-3-carboxylic acid cyclopentylamide (CAS No. 489406-95-3) appear bright, driven by ongoing research efforts and technological advancements. Innovations in synthetic methodologies will continue to streamline its production, while improvements in screening technologies will accelerate the identification of new applications. As our understanding of biological systems grows more sophisticated, compounds like this one are likely to play an increasingly important role in addressing complex diseases.